Cas no 1261584-21-7 (2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide)

• Product Name: 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide
• CAS No: 1261584-21-7
• MF: C₇H₆F₃NO₄S
• MW: 257.187051296234
• CID: 4962856
• Update Time: 2025-05-26

2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide
• GS0988

• Inchi： 1S/C7H6F3NO4S/c8-7(9,10)15-4-1-2-6(5(12)3-4)16(11,13)14/h1-3,12H,(H2,11,13,14)
• InChI Key： BTMXOMRPHVDMPI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1O)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 256.99696333 g/mol
• Monoisotopic Mass: 256.99696333 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98
• Molecular Weight: 257.19

Additional information on 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide

Introduction to 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide (CAS No. 1261584-21-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide, identified by the chemical compound identifier CAS No. 1261584-21-7, is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and promising biological activities. This compound, characterized by a hydroxyl group at the 2-position and a trifluoromethoxy group at the 4-position of a benzenesulfonamide core, exhibits intriguing pharmacological profiles that make it a valuable scaffold for drug discovery and development.

The sulfonamide functional group is well-documented for its role in medicinal chemistry, particularly in the design of antimicrobial, anti-inflammatory, and anticancer agents. The introduction of fluorine atoms into aromatic rings, as seen in this compound, often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. The specific arrangement of substituents in 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide contributes to its ability to interact with various enzymes and receptors, making it a versatile candidate for therapeutic intervention.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of novel sulfonamide derivatives like 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide. Studies have demonstrated its potential in modulating key biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. For instance, research has highlighted its inhibitory effects on certain kinases and proteases, which are critical targets in oncology research. The trifluoromethoxy group, in particular, has been shown to enhance binding interactions with these targets due to its ability to form strong hydrogen bonds and dipole-dipole interactions.

The hydroxyl group at the 2-position of the benzenesulfonamide core further contributes to the compound's pharmacological versatility. This group can participate in hydrogen bonding with biological molecules, improving drug-receptor affinity. Additionally, the presence of both electron-withdrawing (sulfonamide) and electron-donating (hydroxyl) groups allows for fine-tuning of the compound's physicochemical properties, such as solubility and permeability across biological membranes.

In the context of drug development, 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide represents an excellent example of how structural modifications can lead to enhanced therapeutic efficacy. The trifluoromethoxy group not only improves metabolic stability but also enhances binding affinity to target proteins. This dual benefit makes it a promising candidate for further optimization into a lead compound for novel therapeutics.

Moreover, the growing interest in fluorinated compounds in medicinal chemistry stems from their ability to improve pharmacokinetic properties. Fluorine atoms can increase lipophilicity while maintaining water solubility, which is crucial for drug absorption and distribution within the body. The unique combination of substituents in 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide exemplifies this trend toward designing molecules with optimized pharmacokinetic profiles.

Recent experimental studies have also explored the synthetic pathways for producing 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide efficiently. Advances in synthetic methodologies have enabled researchers to access this compound with high purity and yield, facilitating further biological evaluation. The synthesis typically involves multi-step reactions starting from commercially available aromatic precursors, employing fluorination and sulfonation strategies to introduce the desired substituents.

The biological activity of 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide has been investigated across various disease models. Initial studies have shown promising results in inhibiting certain inflammatory pathways by modulating key enzymes involved in cytokine production. Additionally, preclinical trials have indicated potential therapeutic benefits in neurodegenerative disorders, where sulfonamide derivatives have demonstrated neuroprotective effects.

The role of computational modeling in understanding the mechanism of action of 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide cannot be overstated. Molecular docking studies have provided insights into how this compound interacts with target proteins at an atomic level. These studies have helped identify key binding pockets and interactions that contribute to its biological activity. Furthermore, virtual screening techniques have been employed to identify analogs with enhanced potency or selectivity.

Future directions in the research of 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide include exploring its potential as a prodrug or combination therapy agent. Prodrug strategies involve converting the active compound into a less active form that is metabolically converted into the active species within the body. This approach can improve bioavailability and reduce side effects. Combination therapy involves using multiple compounds that target different aspects of a disease pathway simultaneously, potentially leading to synergistic effects.

The impact of fluorinated sulfonamides on drug development is expected to grow as more research emerges on their pharmacological properties. The ability to fine-tune molecular structure while maintaining high biological activity makes compounds like 2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide invaluable tools for medicinal chemists seeking to develop next-generation therapeutics.

In conclusion,2-Hydroxy-4-(trifluoromethoxy)benzenesulfonamide (CAS No. 1261584-21-7) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features contribute to its diverse range of biological activities, making it a valuable scaffold for drug discovery efforts aimed at treating various diseases.